3-[4-(Dimethylamino)phenyl]-4-(2,4-dimethylphenyl)-1-(4-methylphenyl)-2,5-piperazinedione

• Molecular Formula: C27H29N3O2
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 3-[4-(dimethylamino)phenyl]-4-(2,4-dimethylphenyl)-1-(4-methylphenyl)piperazine-2,5-dione
• InChI: InChI=1S/C27H29N3O2/c1-18-6-11-23(12-7-18)29-17-25(31)30(24-15-8-19(2)16-20(24)3)26(27(29)32)21-9-13-22(14-10-21)28(4)5/h6-16,26H,17H2,1-5H3
• InChI Key: FSTYGPWPELINOI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CC(=O)N(C(C2=O)C3=CC=C(C=C3)N(C)C)C4=C(C=C(C=C4)C)C

Description

3-[4-(Dimethylamino)phenyl]-4-(2,4-dimethylphenyl)-1-(4-methylphenyl)-2,5-piperazinedione, also known as MDMB-4en-PINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It belongs to the family of indazole-derived synthetic cannabinoids and has been found to have a high affinity for the CB1 receptor in the brain.

Mechanism of Action

3-[4-(Dimethylamino)phenyl]-4-(2,4-dimethylphenyl)-1-(4-methylphenyl)-2,5-piperazinedioneACA exerts its effects on the brain by binding to the CB1 receptor, which is found primarily in the central nervous system. This binding activates a cascade of signaling pathways that ultimately lead to the release of neurotransmitters such as dopamine and serotonin. These neurotransmitters are responsible for the pleasurable effects of 3-[4-(Dimethylamino)phenyl]-4-(2,4-dimethylphenyl)-1-(4-methylphenyl)-2,5-piperazinedioneACA, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
3-[4-(Dimethylamino)phenyl]-4-(2,4-dimethylphenyl)-1-(4-methylphenyl)-2,5-piperazinedioneACA has been found to produce a range of biochemical and physiological effects in the body. These include increased heart rate, dilation of the blood vessels, and changes in blood pressure. It also affects the release of hormones such as cortisol and prolactin, which are involved in stress and lactation, respectively.

Advantages and Limitations for Lab Experiments

3-[4-(Dimethylamino)phenyl]-4-(2,4-dimethylphenyl)-1-(4-methylphenyl)-2,5-piperazinedioneACA has several advantages for use in scientific research. It is a potent and selective agonist of the CB1 receptor, which makes it useful for studying the effects of synthetic cannabinoids on the brain and behavior. However, its potency also makes it challenging to work with, as even small doses can produce strong effects. Additionally, its legality in many countries may limit its availability for research purposes.

Future Directions

There are several future directions for research on 3-[4-(Dimethylamino)phenyl]-4-(2,4-dimethylphenyl)-1-(4-methylphenyl)-2,5-piperazinedioneACA and synthetic cannabinoids in general. One area of interest is the development of new synthetic cannabinoids with improved safety profiles and therapeutic potential. Another area of research is the study of the long-term effects of synthetic cannabinoids on the brain and behavior, as well as their potential for addiction and abuse. Finally, research on the use of synthetic cannabinoids in the treatment of various medical conditions, such as chronic pain and anxiety, is also an area of interest.

Synthesis Methods

The synthesis of 3-[4-(Dimethylamino)phenyl]-4-(2,4-dimethylphenyl)-1-(4-methylphenyl)-2,5-piperazinedioneACA involves the reaction of 4-(2,4-dimethylphenyl)-1-(4-methylphenyl)-2,5-piperazinedione with 4-(dimethylamino)phenyl)boronic acid in the presence of a palladium catalyst. This reaction results in the formation of 3-[4-(Dimethylamino)phenyl]-4-(2,4-dimethylphenyl)-1-(4-methylphenyl)-2,5-piperazinedioneACA as a white powder.

Scientific Research Applications

3-[4-(Dimethylamino)phenyl]-4-(2,4-dimethylphenyl)-1-(4-methylphenyl)-2,5-piperazinedioneACA has been used extensively in scientific research to study the effects of synthetic cannabinoids on the brain and behavior. Studies have shown that 3-[4-(Dimethylamino)phenyl]-4-(2,4-dimethylphenyl)-1-(4-methylphenyl)-2,5-piperazinedioneACA has a high affinity for the CB1 receptor and can produce potent psychoactive effects similar to those of natural cannabinoids such as THC.